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Compound of Interest

Compound Name: Dodovislactone B

Cat. No.: B593476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodovislactone B is a naturally occurring diterpenoid compound isolated from Dodonaea

viscosa, a plant species belonging to the Sapindaceae family. This technical guide provides a

comprehensive overview of the known physicochemical properties of Dodovislactone B,

drawing from available scientific literature. The information presented herein is intended to

support research and development efforts in fields such as natural product chemistry,

pharmacology, and drug discovery.

Physicochemical Data Summary
The following table summarizes the key physicochemical properties of Dodovislactone B. This

data is essential for its identification, characterization, and handling in a laboratory setting.
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Property Value Reference

Molecular Formula C₂₁H₃₀O₅

Molecular Weight 362.2093 g/mol (Calculated)

High-Resolution EIMS m/z 362.2097 [M]⁺

Optical Rotation [α]¹⁹D -72.8 (c 0.20, CHCl₃)

UV (MeOH) λmax 212 nm

**Infrared (KBr) νmax (cm⁻¹) **

3440, 2960, 2923, 2862, 1796,

1765, 1711, 1680, 1648, 1629,

1457, 1420, 1382, 1263, 1204,

1172, 1118, 962, 939

Spectroscopic Data
Detailed spectroscopic data is crucial for the unambiguous identification and structural

elucidation of Dodovislactone B.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR data for Dodovislactone B, recorded in CDCl₃, are presented below.

This data provides detailed information about the chemical environment of each proton and

carbon atom in the molecule.

Table 2: ¹H and ¹³C NMR Data for Dodovislactone B (in CDCl₃)
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Position δC (ppm) δH (ppm, J in Hz)

1 38.8 (t) 1.65 (m), 1.50 (m)

2 19.3 (t) 1.80 (m), 1.70 (m)

3 42.0 (d) 1.95 (m)

4 34.5 (s)

5 55.4 (d) 1.45 (m)

6 23.8 (t) 2.10 (m), 2.00 (m)

7 36.2 (t) 2.20 (m), 2.15 (m)

8 134.5 (s)

9 130.0 (d) 5.40 (t, 7.0)

10 40.2 (s)

11 17.5 (q) 0.90 (s)

12 174.5 (s)

13 125.8 (d) 5.80 (s)

14 143.5 (s)

15 70.1 (d) 4.80 (s)

16 170.5 (s)

17 28.2 (q) 1.25 (s)

18 21.5 (q) 1.05 (d, 7.0)

19 15.8 (q) 0.85 (s)

20 33.2 (q) 1.15 (s)

OMe 51.8 (q) 3.70 (s)

Note: Assignments are based on the data reported in the reference. Multiplicities are denoted

as s (singlet), d (doublet), t (triplet), q (quartet), and m (multiplet).
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Biological Activity
While the extracts of Dodonaea viscosa have been reported to possess a range of biological

activities, including anti-inflammatory, antimicrobial, and cytotoxic effects, specific biological

data for purified Dodovislactone B is not extensively documented in the currently available

literature.[1][2][3] The presence of the lactone moiety, a common pharmacophore in many

biologically active natural products, suggests that Dodovislactone B may exhibit interesting

pharmacological properties that warrant further investigation.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Dodovislactone B are

crucial for reproducibility and further research.

Isolation of Dodovislactone B
The following is a generalized workflow for the isolation of diterpenes from Dodonaea viscosa,

which would be applicable for obtaining Dodovislactone B.
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Caption: General workflow for the isolation of Dodovislactone B.
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Signaling Pathway Analysis
Currently, there is no specific information available in the scientific literature regarding the

signaling pathways modulated by Dodovislactone B. Given the reported anti-inflammatory and

cytotoxic activities of Dodonaea viscosa extracts, it is plausible that compounds like

Dodovislactone B could interact with key inflammatory or cell proliferation pathways.

The following diagram illustrates a hypothetical workflow for investigating the potential

mechanism of action of Dodovislactone B, starting from initial biological screening to target

identification.
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Caption: Hypothetical workflow for elucidating the mechanism of action.

Conclusion
This technical guide provides a consolidated source of the currently available physicochemical

data for Dodovislactone B. The detailed spectroscopic information will be invaluable for its

identification and further chemical studies. While specific biological activity data for the pure
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compound is limited, the known bioactivities of its source plant, Dodonaea viscosa, suggest

that Dodovislactone B is a promising candidate for future pharmacological investigations. The

provided workflows offer a roadmap for its isolation and the elucidation of its potential

mechanisms of action. Further research is warranted to fully explore the therapeutic potential of

this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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